Cas no 2171764-96-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2171764-96-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5921894
• PubChem ID: 165561847
• Update Time: 2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]cyclopropane-1-carboxylic acid
• EN300-1505619
• 2171764-96-6

• Inchi： 1S/C26H30N2O5/c1-25(2,3)14-21(22(29)28-26(12-13-26)23(30)31)27-24(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ARDFCYIYGKOYMI-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2171764-96-6): An Advanced Synthetic Compound in Medicinal Chemistry

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2171764-96-6) is a sophisticated synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its cyclopropane ring and the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which plays a crucial role in its stability and reactivity.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, preventing unwanted side reactions during the synthesis process. This protecting group can be efficiently removed under mild conditions, making it highly suitable for the stepwise synthesis of complex peptides and proteins. The cyclopropane ring in the structure of this compound adds an additional layer of complexity and rigidity, which can influence the conformational properties and biological activity of the molecule.

Recent studies have highlighted the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific proteases involved in neurodegenerative diseases. The cyclopropane ring and the Fmoc protecting group contribute to its high selectivity and affinity for these target enzymes, making it a promising lead compound for further drug development.

In addition to its potential as a therapeutic agent, this compound has also been explored for its use in chemical biology research. The ability to precisely control the reactivity and stability of amino acids through the use of protecting groups like Fmoc has revolutionized the field of peptide chemistry. Researchers have utilized this compound as a building block in the synthesis of complex biomolecules, such as cyclic peptides and peptidomimetics, which have shown promise in various biological assays.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid involves several key steps, including the formation of the cyclopropane ring and the introduction of the Fmoc protecting group. Advanced synthetic methods, such as transition-metal-catalyzed reactions and stereoselective transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only enhance the efficiency of the process but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The physicochemical properties of this compound have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational behavior, which are crucial for understanding its biological activity and optimizing its performance as a therapeutic agent.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2171764-96-6) represents a significant advancement in medicinal chemistry and chemical biology. Its unique structural features and potential therapeutic applications make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in the development of novel therapeutics for a range of diseases.